N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide

• IUPAC Name: N-[4-(azepan-1-ylsulfonyl)phenyl]-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C19H24N2O4S3/c1-26-17-8-12-18(13-9-17)27(22,23)20-16-6-10-19(11-7-16)28(24,25)21-14-4-2-3-5-15-21/h6-13,20H,2-5,14-15H2,1H3
• InChI Key: BNOKXKYELRDJPM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3
• Molecular Formula: C19H24N2O4S3
• Molecular Weight: 440.6 g/mol

Description

N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide, also known as AZM475271, is a novel sulfonamide compound that has shown great potential in scientific research. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide is not fully understood. However, it has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in various physiological processes such as acid-base balance, respiration, and bone resorption. Additionally, N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide has been shown to inhibit the activity of the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, molecules that play a role in inflammation.
Biochemical and Physiological Effects:
N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. Additionally, N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide has been shown to reduce the production of leukotrienes, which play a role in inflammation. N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide has also been shown to inhibit the activity of carbonic anhydrase, which is involved in various physiological processes such as acid-base balance, respiration, and bone resorption.

Advantages and Limitations for Lab Experiments

N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide has several advantages for lab experiments. It is a novel compound that has not been extensively studied, making it a potential candidate for further research. Additionally, it has shown promising results in various studies, making it a potential candidate for the development of new drugs. However, there are also limitations to using N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide in lab experiments. It is a relatively complex compound that requires specialized equipment and expertise to synthesize and purify. Additionally, its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide. One potential direction is to further study its anti-inflammatory and anti-arthritic effects, with the aim of developing new drugs for the treatment of rheumatoid arthritis. Another potential direction is to study its anti-tumor effects, with the aim of developing new drugs for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide, which could lead to the development of new drugs for a variety of conditions.

Synthesis Methods

N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide can be synthesized using various methods, including the reaction of 4-(methylthio)benzenesulfonyl chloride with 4-aminobenzenesulfonamide followed by the reaction with 1-azepanylamine. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide.

Scientific Research Applications

N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide has been extensively studied for its potential applications in various fields. It has been shown to exhibit anti-inflammatory and anti-arthritic effects, making it a potential candidate for the treatment of rheumatoid arthritis. It has also been shown to have anti-tumor effects, making it a potential candidate for the treatment of cancer. Additionally, N-[4-(1-azepanylsulfonyl)phenyl]-4-(methylthio)benzenesulfonamide has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid beta peptides.